N-{2-(4-bromophenyl)-1-[(diethylamino)carbonyl]vinyl}-2-methoxybenzamide

• IUPAC Name: N-[(E)-1-(4-bromophenyl)-3-(diethylamino)-3-oxoprop-1-en-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C21H23BrN2O3/c1-4-24(5-2)21(26)18(14-15-10-12-16(22)13-11-15)23-20(25)17-8-6-7-9-19(17)27-3/h6-14H,4-5H2,1-3H3,(H,23,25)/b18-14+
• InChI Key: VPLXSFQWQCUTHV-NBVRZTHBSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=CC1=CC=C(C=C1)Br)NC(=O)C2=CC=CC=C2OC
• Isomeric SMILES: CCN(CC)C(=O)/C(=C\C1=CC=C(C=C1)Br)/NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C21H23BrN2O3
• Molecular Weight: 431.3 g/mol

Description

N-{2-(4-bromophenyl)-1-[(diethylamino)carbonyl]vinyl}-2-methoxybenzamide, commonly known as BODIPY-TMR, is a fluorescent dye that has been used in various scientific research applications. This compound has gained popularity due to its unique properties, including its bright fluorescence, photostability, and high quantum yield.

Mechanism of Action

BODIPY-TMR works by absorbing light at a specific wavelength and then emitting light at a longer wavelength. This process is called fluorescence and is the basis for its use in scientific research applications. The mechanism of action of BODIPY-TMR involves the transfer of energy between the excited state of the dye and the surrounding environment, resulting in the emission of light.
Biochemical and Physiological Effects:
BODIPY-TMR has minimal biochemical and physiological effects, making it an ideal tool for scientific research. This fluorescent dye has been shown to have low toxicity and does not interfere with cellular processes or protein function. However, it is important to note that the use of BODIPY-TMR should be optimized to avoid potential artifacts and ensure accurate results.

Advantages and Limitations for Lab Experiments

BODIPY-TMR has several advantages for lab experiments, including its bright fluorescence, photostability, and high quantum yield. This fluorescent dye is also compatible with a wide range of imaging techniques, including confocal microscopy and flow cytometry. However, BODIPY-TMR has some limitations, including its sensitivity to environmental factors such as pH and temperature. It is important to optimize the experimental conditions to ensure accurate and reproducible results.

Future Directions

There are several future directions for the use of BODIPY-TMR in scientific research. One potential application is in the development of new imaging techniques for live cells and tissues. BODIPY-TMR could also be used in the development of new biosensors for detecting specific molecules or proteins in biological samples. Additionally, BODIPY-TMR could be used in the development of new drug delivery systems, allowing for targeted delivery of therapeutic agents to specific cells or tissues.
Conclusion:
In conclusion, BODIPY-TMR is a fluorescent dye that has been used in various scientific research applications. This compound has unique properties, including its bright fluorescence, photostability, and high quantum yield. BODIPY-TMR has minimal biochemical and physiological effects, making it an ideal tool for scientific research. However, it is important to optimize the experimental conditions to ensure accurate and reproducible results. There are several future directions for the use of BODIPY-TMR in scientific research, including the development of new imaging techniques and biosensors, and the development of new drug delivery systems.

Synthesis Methods

BODIPY-TMR can be synthesized through a multistep process involving the condensation of 2-methoxybenzaldehyde with ethyl cyanoacetate, followed by bromination and subsequent reaction with diethylamine. The final product is obtained through the reaction of the intermediate product with 4-bromobenzaldehyde. This method has been optimized to yield high-quality BODIPY-TMR with minimal impurities.

Scientific Research Applications

BODIPY-TMR has been widely used in various scientific research applications, including cellular imaging, protein labeling, and organelle tracking. This fluorescent dye has been used to label proteins and peptides in live cells, allowing for the visualization of their localization and movement. BODIPY-TMR has also been used to label mitochondria, lysosomes, and other organelles, providing insight into their dynamics and functions.